1-(2-Nitrophenyl)cyclohexan-1-ol
Cat. No. B8597904
Key on ui cas rn:
861842-15-1
M. Wt: 221.25 g/mol
InChI Key: IRGHDGLYUVELBP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
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[CH3:19][CH2:20][OH:21].[H:17][H:18].[N+:1]([O-:2])(=[O:3])[c:4]1[c:5]([C:10]2([OH:16])[CH2:11][CH2:12][CH2:13][CH2:14][CH2:15]2)[cH:6][cH:7][cH:8][cH:9]1>>[NH2:1][c:4]1[c:5]([C:10]2([OH:16])[CH2:11][CH2:12][CH2:13][CH2:14][CH2:15]2)[cH:6][cH:7][cH:8][cH:9]1
|
Inputs
Step One
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=[N+]([O-])c1ccccc1C1(O)CCCCC1
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Nc1ccccc1C1(O)CCCCC1
|
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
